Cas no 1805924-82-6 (5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid
• CAS No: 1805924-82-6
• MF: C₇H₃BrF₂INO₂
• MW: 377.909500360489
• CID: 4864200
• Update Time: 2025-06-11

5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrF2INO2/c8-2-1-12-5(6(9)10)4(11)3(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： MYDXZRYCNKSCBC-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=CN=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1805924-82-6): A Comprehensive Overview

5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1805924-82-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo, difluoromethyl, and iodo substituent on a pyridine ring, along with a carboxylic acid functional group. These features contribute to its potential utility in various biological and chemical applications.

The pyridine core of 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid is a well-known heterocyclic aromatic compound that plays a crucial role in many biologically active molecules. The presence of the bromo and iodo substituents introduces halogen atoms, which can significantly influence the compound's reactivity and binding properties. The difluoromethyl group, on the other hand, adds further complexity and can enhance the compound's metabolic stability and bioavailability.

Recent studies have highlighted the potential of 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The bromo and iodo substituents have been found to enhance the compound's ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In the context of cancer research, 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has demonstrated significant cytotoxic effects against various cancer cell lines. Studies have shown that the compound can induce apoptosis in cancer cells by disrupting key signaling pathways. The carboxylic acid group plays a critical role in this process by facilitating the compound's interaction with cellular targets. These findings suggest that 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid could be further explored as a lead compound for the development of novel anticancer agents.

Beyond its therapeutic potential, 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has also been investigated for its use in chemical synthesis and material science. The unique combination of functional groups makes it an attractive building block for the synthesis of more complex molecules. For example, researchers have utilized this compound as an intermediate in the synthesis of advanced materials with tailored properties, such as conductive polymers and luminescent materials.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a pyridine ring followed by sequential introduction of the bromo, difluoromethyl, and iodo substituents. The final step involves the conversion of a suitable precursor to the carboxylic acid form. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, it is important to note that while 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid is not classified as a hazardous material, it should be handled with appropriate precautions due to its reactivity and potential biological activity. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

To summarize, 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1805924-82-6) is a versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for further exploration in various applications, from drug development to advanced material synthesis. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in scientific and industrial contexts.